Cas no 2680870-67-9 (benzyl N-2-(4-bromophenyl)cyclopentylcarbamate)

• Product Name: benzyl N-2-(4-bromophenyl)cyclopentylcarbamate
• CAS No: 2680870-67-9
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5625239
• PubChem ID: 165928906
• Update Time: 2025-10-30

benzyl N-2-(4-bromophenyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301236
• 2680870-67-9
• benzyl N-[2-(4-bromophenyl)cyclopentyl]carbamate
• benzyl N-2-(4-bromophenyl)cyclopentylcarbamate

• Inchi： 1S/C19H20BrNO2/c20-16-11-9-15(10-12-16)17-7-4-8-18(17)21-19(22)23-13-14-5-2-1-3-6-14/h1-3,5-6,9-12,17-18H,4,7-8,13H2,(H,21,22)
• InChI Key： KNMHZRDVQLEIGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-2-(4-bromophenyl)cyclopentylcarbamate

Comprehensive Overview of Benzyl N-2-(4-bromophenyl)cyclopentylcarbamate (CAS No. 2680870-67-9)

Benzyl N-2-(4-bromophenyl)cyclopentylcarbamate (CAS No. 2680870-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentylcarbamate structure and 4-bromophenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula and precise structural features make it a valuable asset in drug discovery and material science applications.

In recent years, the demand for benzyl N-2-(4-bromophenyl)cyclopentylcarbamate has surged due to its potential role in developing novel therapeutic agents. Researchers are particularly interested in its carbamate functional group, which is known for enhancing metabolic stability and bioavailability in drug candidates. The 4-bromophenyl group further contributes to its versatility, enabling cross-coupling reactions essential for constructing complex molecular architectures.

The compound's CAS No. 2680870-67-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, purity standards, and applications in medicinal chemistry. These queries align with broader trends in the pharmaceutical industry, where high-value intermediates and custom synthesis solutions are in high demand.

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The compound's physicochemical properties, such as solubility, melting point, and stability, are critical for its application in formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure its quality and consistency. These aspects are frequently highlighted in peer-reviewed journals and patent literature, further cementing its importance in scientific circles.

In conclusion, benzyl N-2-(4-bromophenyl)cyclopentylcarbamate (CAS No. 2680870-67-9) represents a pivotal building block in modern chemistry. Its structural features and functional groups align with current research priorities, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play an even greater role in advancing drug discovery and material innovation.